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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles

governing the chromate-dichromate equilibrium. It offers detailed experimental protocols for the

quantitative analysis of this equilibrium and presents key data in a structured format to support

research and development activities involving chromium compounds.

Core Principles of the Chromate-Dichromate
Equilibrium
The chromate-dichromate equilibrium is a classic example of a reversible reaction in aqueous

solution, demonstrating the principles of chemical equilibrium and the influence of external

factors. The equilibrium involves the interconversion between the yellow chromate ion (CrO₄²⁻)

and the orange dichromate ion (Cr₂O₇²⁻).

The fundamental chemical equation governing this equilibrium is:

2CrO₄²⁻(aq) + 2H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)

This equilibrium is notably sensitive to changes in pH. According to Le Châtelier's principle, the

addition of an acid (an increase in H⁺ concentration) shifts the equilibrium to the right, favoring

the formation of the orange dichromate ion.[1][2][3] Conversely, the addition of a base (which

neutralizes H⁺ ions) shifts the equilibrium to the left, favoring the formation of the yellow
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chromate ion.[1][2] This pH-dependent color change provides a convenient visual indicator of

the equilibrium's position.

The equilibrium is also influenced by temperature. Heating a solution containing a buffered

mixture of chromate and dichromate ions can lead to a shift in the equilibrium position,

indicating that the reaction is temperature-dependent.

Caption: The pH-dependent equilibrium between chromate and dichromate ions.

Quantitative Data
The distinct spectral properties of chromate and dichromate ions allow for their quantification

using UV-Visible spectrophotometry. The Beer-Lambert law (A = εbc) is the fundamental

principle for this analysis, where A is absorbance, ε is the molar absorptivity, b is the path

length, and c is the concentration.

Molar Absorptivity
The following table summarizes the molar absorptivity values for chromate and dichromate ions

at specific wavelengths. These values are crucial for calculating the concentration of each

species in a mixture.

Ion
Chemical
Formula

Color λmax (nm)
Molar
Absorptivity
(ε) (M⁻¹cm⁻¹)

Chromate CrO₄²⁻ Yellow ~372 ~4830

Dichromate Cr₂O₇²⁻ Orange ~350 ~3150

~450 ~370

An interesting characteristic of the chromate-dichromate system is the presence of isosbestic

points in their overlapping spectra. At these specific wavelengths, the molar absorptivity of the

two species is equal. Consequently, the absorbance of the solution at these points is

independent of pH and directly proportional to the total chromium(VI) concentration.

Experimentally determined isosbestic points have been reported at approximately 339 nm and

445 nm.
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Experimental Protocols
Synthesis of Potassium Chromate and Dichromate
3.1.1. Synthesis of Potassium Chromate (K₂CrO₄) from Chromic Oxide (Cr₂O₃)

This protocol describes the synthesis of potassium chromate by the oxidation of chromic oxide

in the presence of a base and an oxidizing agent.

Materials:

Chromic oxide (Cr₂O₃)

Potassium hydroxide (KOH)

Potassium nitrate (KNO₃)

Distilled water

Metal bowl or crucible

Beaker

Heating apparatus

Filtration apparatus

Procedure:

Melt 6.5 g of KOH in a metal bowl.

Add 5 g of Cr₂O₃ to the molten KOH and mix thoroughly.

Add 5 g of KNO₃ to the paste and continue heating for approximately 20 minutes until a

yellow paste is formed.

Allow the mixture to cool.

Dissolve the yellow paste in distilled water to form a yellow solution.
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Filter the solution to remove any unreacted solids.

Boil the filtrate to reduce the volume and then cool to crystallize the potassium chromate.

Collect the yellow crystals by filtration.

3.1.2. Synthesis of Potassium Dichromate (K₂Cr₂O₇) from Potassium Chromate (K₂CrO₄)

This protocol details the conversion of potassium chromate to potassium dichromate by

acidification.

Materials:

Potassium chromate (K₂CrO₄)

Concentrated hydrochloric acid (HCl) or glacial acetic acid

Distilled water

Beaker

Heating apparatus

Procedure:

Prepare a saturated solution of potassium chromate in distilled water.

Carefully add concentrated HCl or glacial acetic acid dropwise to the yellow chromate

solution. The solution will turn orange, indicating the formation of dichromate ions.

Heat the solution to boiling to concentrate it.

Allow the solution to cool slowly to facilitate the crystallization of potassium dichromate.

Filter the solution to collect the orange-red crystals of potassium dichromate.

Qualitative Demonstration of the Equilibrium Shift
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This simple experiment visually demonstrates the effect of pH on the chromate-dichromate

equilibrium.

Materials:

0.1 M Potassium Chromate (K₂CrO₄) solution

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

6 M Hydrochloric Acid (HCl)

6 M Sodium Hydroxide (NaOH)

Test tubes

Procedure:

To a test tube containing a few mL of 0.1 M potassium chromate solution (yellow), add 6 M

HCl dropwise until a color change to orange is observed.

To a separate test tube containing a few mL of 0.1 M potassium dichromate solution

(orange), add 6 M NaOH dropwise until the solution turns yellow.

Spectrophotometric Determination of the Equilibrium
Constant (Kc)
This protocol outlines the quantitative determination of the equilibrium constant for the

chromate-dichromate reaction.
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Caption: Workflow for the spectrophotometric determination of Kc.

Detailed Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of both potassium

chromate and potassium dichromate with known concentrations.

Determination of Molar Absorptivity (ε):

Measure the absorbance of each standard solution at two different wavelengths where the

absorbance of the two species differs significantly (e.g., 373 nm and 450 nm).

Plot absorbance versus concentration for each species at each wavelength to create a

Beer's Law plot. The slope of the line represents the molar absorptivity (ε) at that

wavelength.
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Preparation of Equilibrium Mixtures: Prepare a series of solutions with a constant total

chromium concentration but with varying pH values using appropriate buffers.

Measurement of Absorbance of Equilibrium Mixtures: Measure the absorbance of each

equilibrium mixture at the two selected wavelengths.

Calculation of Equilibrium Concentrations: The total absorbance of the mixture at a given

wavelength is the sum of the absorbances of the individual components. By measuring the

absorbance at two wavelengths, a system of two simultaneous equations can be solved to

determine the concentrations of chromate and dichromate ions.

Calculation of the Equilibrium Constant (Kc): Once the equilibrium concentrations of

chromate, dichromate, and H⁺ (from the buffer's pH) are known, the equilibrium constant can

be calculated using the expression: Kc = [Cr₂O₇²⁻] / ([CrO₄²⁻]² * [H⁺]²)

Factors Influencing the Equilibrium
Several factors can influence the position of the chromate-dichromate equilibrium, with pH

being the most significant.

Influencing Factors

Chromate-Dichromate
Equilibrium

pH

Primary determinant

Temperature

Affects Kc

Concentration

Shifts equilibrium
(Le Chatelier's Principle)

Click to download full resolution via product page

Caption: Key factors that influence the chromate-dichromate equilibrium.

pH: As detailed earlier, the concentration of hydrogen ions is a critical determinant of the

equilibrium position.
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Temperature: The equilibrium constant, Kc, is temperature-dependent. Experimental

observations show that heating a buffered solution can shift the equilibrium, indicating a non-

zero enthalpy change for the reaction.

Concentration: Changes in the concentration of either chromate or dichromate ions will

cause the equilibrium to shift to counteract the change, in accordance with Le Châtelier's

principle.

Safety Considerations
Chromium(VI) compounds are toxic and are considered carcinogens. It is imperative to handle

these chemicals with appropriate safety precautions.

Always wear personal protective equipment (PPE), including gloves and safety goggles.

Conduct all work in a well-ventilated fume hood.

Dispose of all chromium-containing waste in designated hazardous waste containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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